Cas no 2060053-69-0 (2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide)

2,2,2-Trifluoro-N-{2-[2-(piperidin-4-yl)-1,3-thiazol-4-yl]ethyl}acetamide is a fluorinated acetamide derivative featuring a piperidinyl-substituted thiazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which are often associated with bioactivity. The trifluoroacetamide group enhances metabolic stability and may influence binding affinity, while the thiazole and piperidine moieties contribute to molecular interactions with biological targets. Its well-defined chemical structure makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of potential therapeutics. The compound is typically handled under controlled conditions due to its reactivity and sensitivity.
2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide structure
2060053-69-0 structure
Product Name:2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide
CAS No:2060053-69-0
MF:C12H16F3N3OS
MW:307.335151672363
MDL:MFCD30501169
CID:5193407
PubChem ID:125456770
Update Time:2025-06-08

2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2,2-trifluoro-N-[2-[2-(4-piperidinyl)-4-thiazolyl]ethyl]-
    • 2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide
    • MDL: MFCD30501169
    • Inchi: 1S/C12H16F3N3OS/c13-12(14,15)11(19)17-6-3-9-7-20-10(18-9)8-1-4-16-5-2-8/h7-8,16H,1-6H2,(H,17,19)
    • InChI Key: HHGLUWQUNGFBTQ-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CSC(C2CCNCC2)=N1)(=O)C(F)(F)F

2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide Pricemore >>

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Additional information on 2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide

Introduction to 2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide (CAS No. 2060053-69-0)

2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide, identified by the Chemical Abstracts Service Number (CAS No. 2060053-69-0), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and a thiazole ring, which are well-documented for their potential bioactivity and structural versatility. The molecular structure of this compound incorporates multiple functional groups, including an amide moiety and a piperidine ring, which contribute to its unique chemical properties and biological interactions.

The trifluoromethyl group in the molecular structure is a key feature that enhances the metabolic stability and lipophilicity of the compound. This characteristic is particularly valuable in drug design, as it can improve the pharmacokinetic profile of therapeutic agents. The presence of the thiazole ring further contributes to the compound's bioactivity, as thiazole derivatives are widely recognized for their role in various biological processes and have been extensively studied for their potential therapeutic applications.

The piperidine moiety in the compound's structure is another important feature that influences its pharmacological properties. Piperidine derivatives are known for their ability to modulate neurotransmitter systems and have been utilized in the development of drugs targeting central nervous system disorders. The combination of these structural elements makes 2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 2,2,2-trifluoro-N-{2-2-(piperidin-4-yl)-1,3-thiazol-4-ylethyl}acetamide and biological targets such as enzymes and receptors. Such insights have facilitated the design of more targeted and effective therapeutic agents.

In the realm of drug discovery, the development of novel scaffolds that combine multiple bioactive moieties is a strategic approach to enhance pharmacological efficacy. The structural features of CAS No. 2060053-69-0 make it an attractive candidate for further investigation. Researchers have been exploring its potential as a lead compound for the development of drugs with applications in various therapeutic areas, including neurodegenerative diseases, inflammation, and infectious diseases.

The synthesis of CAS No. 2060053-69-0 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have played a crucial role in its synthesis.

One of the most compelling aspects of studying compounds like CAS No. 2060053-69-0 is their potential to serve as starting points for structure-based drug design. By understanding how these molecules interact with biological targets at a molecular level, researchers can make informed modifications to optimize their pharmacological properties. This approach has led to significant breakthroughs in developing drugs with improved efficacy and reduced side effects.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. Their presence can significantly alter the pharmacokinetic behavior of molecules, making them more suitable for therapeutic use. In CAS No. 2060053-69-0, the trifluoromethyl group contributes to its stability under metabolic conditions, which is crucial for maintaining its biological activity over time.

Moreover, the thiazole ring has been extensively studied for its antimicrobial and anti-inflammatory properties. Derivatives of thiazole have shown promise in treating various infections and inflammatory conditions. The incorporation of this motif into CAS No. 2060053-69-0 suggests that it may exhibit similar beneficial effects.

The amide group in the compound's structure is another key functional moiety that can influence its biological activity. Amides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This feature makes amides valuable in drug design for achieving high potency with minimal off-target effects.

Recent studies have highlighted the importance of understanding how structural modifications affect the bioactivity of molecules like CAS No. 2060053-69-0. By systematically varying different parts of its structure, researchers can gain insights into which features are most critical for biological activity and how they can be optimized.

Computational methods such as molecular dynamics simulations have been increasingly used to study the behavior of complex molecules like CAS No. 2060053-69-0 in vitro. These simulations provide detailed information about how the molecule interacts with biological targets at an atomic level, which can guide experimental efforts.

The development of novel pharmaceutical agents often involves collaboration between chemists, biologists, and pharmacologists who bring diverse expertise to bear on solving complex problems. The study of compounds like CAS No. 2060053-69-0 exemplifies this interdisciplinary approach to drug discovery.

In conclusion,CAS No 2060053 - 69 - 0, or more formally referred as *2, ,
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